Cas no 1155923-89-9 (5-{(2-hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(2-hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 1155923-89-9
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• CID: 6285651
• PubChem ID: 43502556
• Update Time: 2025-05-24

5-{(2-hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2-hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid
• 5-{[(2-hydroxyethyl)sulfanyl]methyl}furan-2-carboxylic acid
• EN300-1277549
• 1155923-89-9

• Inchi： 1S/C8H10O4S/c9-3-4-13-5-6-1-2-7(12-6)8(10)11/h1-2,9H,3-5H2,(H,10,11)
• InChI Key： MHMQYFAULPGQOV-UHFFFAOYSA-N
• SMILES： S(CCO)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 202.02997997g/mol
• Monoisotopic Mass: 202.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-{(2-hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid

5-{(2-Hydroxyethyl)sulfanylmethyl}furan-2-carboxylic Acid: A Comprehensive Overview

5-{(2-Hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid, identified by the CAS number 1155923-89-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a furan ring with a carboxylic acid group and a sulfanylmethyl substituent. The furan moiety, a five-membered aromatic ring containing two double bonds, is a common structural element in many natural and synthetic compounds, often contributing to their bioactivity. The presence of the sulfanylmethyl group further enhances the compound's potential for interaction with biological systems.

The synthesis of 5-{(2-Hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid involves a series of well-established organic reactions. Typically, the furan ring is first functionalized to introduce the carboxylic acid group at the 2-position. Subsequent reactions, such as nucleophilic substitution or coupling reactions, are employed to attach the sulfanylmethyl group at the 5-position. The hydroxyl group on the ethyl chain introduces additional complexity, as it can participate in hydrogen bonding and other non-covalent interactions, potentially influencing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 5-{(2-Hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid in drug discovery. The molecule has shown promise as a lead compound for developing new therapeutic agents targeting various diseases. For instance, research has demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its sulfanyl group may confer antioxidant properties, making it a candidate for combating oxidative stress-related disorders.

In terms of pharmacokinetics, 5-{(2-Hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid exhibits favorable absorption profiles in preclinical models. The hydroxyl group on the ethyl chain enhances water solubility, which is crucial for effective drug delivery. However, further studies are required to evaluate its stability in vivo and its potential for metabolic degradation. Understanding these aspects will be critical for optimizing its bioavailability and therapeutic efficacy.

The structural versatility of 5-{(2-Hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid also makes it an attractive candidate for chemical modifications aimed at improving its pharmacological properties. For example, substituting the hydroxyl group with other functional groups could yield derivatives with enhanced potency or selectivity. Moreover, exploring different routes of administration, such as parenteral or transdermal delivery, could expand its therapeutic applications.

In conclusion, 5-{(2-Hydroxyethyl)sulfanylmethyl}furan-2-carboxylic acid, CAS number 1155923-89-9, represents a promising compound with diverse applications in medicinal chemistry and beyond. Its unique structure and functional groups provide a foundation for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug development efforts.